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Compound of Interest

Compound Name: Lipid 23

Cat. No.: B15577784 Get Quote

This guide provides crucial safety and logistical information for the proper disposal of Lipid 23,

a cationic lipid utilized in the formulation of lipid nanoparticles (LNPs) for research purposes.

Adherence to these procedural steps is vital for ensuring laboratory safety and environmental

compliance. This document is intended for researchers, scientists, and drug development

professionals to foster a culture of safety and responsible chemical handling.

Disclaimer: This document provides general guidance. Always consult the specific Safety Data

Sheet (SDS) provided by the manufacturer for Lipid 23 and follow your institution's

Environmental Health and Safety (EHS) guidelines for chemical waste disposal.

Physical and Chemical Properties of Lipid 23
A summary of the key properties of Lipid 23 is provided below. This information is essential for

its safe handling and disposal.
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Property Value Source

Formal Name

8-((2-((4-

(dimethylamino)butanoyl)oxy)e

thyl)(10-oxo-10-(tridecan-7-

yloxy)decyl)amino)octyl 2-

hexyldecanoate

[1]

Molecular Formula C₅₅H₁₀₈N₂O₆ [1][2][3]

Formula Weight 893.5 g/mol [1][2][3]

pKa 5.7 [1][2][3]

Formulation

Typically a solution in methyl

acetate (e.g., 25 mg/ml) or

other organic solvents.

[1][2]

Storage Temperature -20°C [1][2]

Stability ≥ 2 years at -20°C [1]

Pre-Disposal and Handling Safety
Before commencing any disposal procedures, ensure you are operating in a well-ventilated

area, preferably within a certified chemical fume hood. The use of appropriate Personal

Protective Equipment (PPE) is mandatory to prevent exposure.

Eye Protection: Chemical safety goggles are required at all times.

Hand Protection: Wear chemical-resistant gloves. Given that Lipid 23 is often supplied in an

organic solvent, consult a glove compatibility chart to select the appropriate material.

Protective Clothing: A standard laboratory coat must be worn to protect from potential spills.

Step-by-Step Disposal Procedures
The proper disposal of Lipid 23 and associated materials is critical. The following protocols

outline the necessary steps for different forms of waste.
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1. Disposal of Unused or Expired Lipid 23 Solution

Solutions of Lipid 23 must be treated as chemical waste and should never be poured down the

drain.

Waste Collection: Carefully pour the Lipid 23 solution into a designated, compatible, and

leak-proof liquid waste container. Plastic-coated glass bottles are often used for organic

solvent waste to minimize the risk of breakage.

Segregation of Waste: Do not mix incompatible waste streams. Lipid 23 solutions should be

collected in a container designated for non-halogenated organic solvent waste.

Labeling: Immediately label the waste container with a "Hazardous Waste" tag. The label

must include the full chemical name ("Lipid 23"), the solvent (e.g., "in Methyl Acetate"), the

approximate concentration, and any associated hazard warnings.

Storage: Keep the waste container tightly sealed when not in use. Store it in a designated

satellite accumulation area away from heat, ignition sources, and incompatible chemicals.

Final Disposal: Once the container is approximately 90% full, arrange for its collection by

your institution's EHS office or a licensed hazardous waste disposal contractor.

2. Disposal of Contaminated Laboratory Materials

Any materials that have come into direct contact with Lipid 23 are considered contaminated

and must be disposed of as solid chemical waste. This includes:

Pipette tips

Centrifuge tubes

Gloves

Wipes and absorbent paper

Collection: Place all contaminated solid materials into a durable, leak-proof plastic bag or a

designated solid waste container.
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Labeling: Clearly label the bag or container as "Solid Chemical Waste" and list the chemical

contaminants (i.e., "Lipid 23").

Storage and Collection: Store the sealed container in the designated satellite accumulation

area for collection by EHS.

Experimental Workflow for Lipid 23 Disposal
The following diagram illustrates the logical workflow for the proper disposal of Lipid 23 and

associated contaminated materials.
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Caption: Logical workflow for the safe disposal of Lipid 23.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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